Cas no 166338-06-3 (3-bromo-n-phenylbenzenesulfonamide)

• Product Name: 3-bromo-n-phenylbenzenesulfonamide
• CAS No: 166338-06-3
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• CID: 1351265
• PubChem ID: 8190068
• Update Time: 2025-04-20

3-bromo-n-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-phenylbenzenesulfonamide
• 3-bromo-1-methyl-2-oxopyrrolidine
• N-phenyl-3-bromo-benzenesulfonamide
• 1-methyl-3-bromo-2-pyrrolidone
• CTK1B8237
• 3-bromo-1-methyl-pyrrolidin-2-one
• 3-bromo-N-methylpyrrolidin-2-one
• 3-bromo-1-methyl-2-pyrrolidinone
• 3-bromo-N-methyl-2-pyrrolidone
• 3-bromo-N-phenyl-benzenesulfonamide
• 2-Pyrrolidinone, 3-bromo-1-methyl-
• EN300-77436
• SureCN991944
• N-phenyl-3-bromobenzenesulfonamide
• 166338-06-3
• SCHEMBL1403074
• AKOS001371949
• AS-40755
• Benzenesulfonamide,3-bromo-N-phenyl-
• Benzenesulfonamide, 3-bromo-N-phenyl-
• JPSZUSKQOMHYRI-UHFFFAOYSA-N
• CHEMBL180044
• Z45619554
• 3-BroMo-N-phenylbenzenesulfonaMide, 97%
• 3-bromo-n-phenylbenzenesulfonamide

• MDL： MFCD07957223
• Inchi： 1S/C12H10BrNO2S/c13-10-5-4-8-12(9-10)17(15,16)14-11-6-2-1-3-7-11/h1-9,14H
• InChI Key： JPSZUSKQOMHYRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 310.9616
• Monoisotopic Mass: 310.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

3-bromo-n-phenylbenzenesulfonamide Security Information

• Storage Condition：(BD317430)